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Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

Chemical Profile & Solubility Context

The table below summarizes the basic chemical information for 1H-Indole-3-thiol and the available context

regarding the solubility challenges of indole derivatives.

Property Description

CAS Number  496-30-0 [1]

Molecular CgH7NS [1]

Formula

Molecular 149.21 g/mol [1]

Weight

Solubility General indole-based bioactive molecules (e.g., Indole-3-carbinol, 13C) are frequently
Context reported to have low water solubility, which is a major challenge for their

pharmacological application [2].

Experimental Protocols & Solubility Enhancement

The following table outlines strategies and methods adapted from recent research on indole derivatives that

you can apply to address solubility issues.
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Method Protocol Description Key Findings from Literature
Encapsulation Use biopolymer or lipid-based Improves release time and stability; addresses
systems to encapsulate the rapid metabolization and elimination.

compound [2].

Liquid Administer the compound in a Demonstrated higher bioavailability for the
Formulation liquid oil suspension rather than a  related compound 3,3'-Diindolylmethane (DIM).
crystalline solid form [2].

Stability Maintain a neutral pH in cell Prevents rapid acid-catalyzed
Control culture media or solvent systems dimerization/oligomerization, preserving the
[2]. original compound.

Frequently Asked Questions

Q1: Why is the solubility of 1H-Indole-3-thiol a critical parameter in experiments? Low solubility can
severely limit the compound's application in biological assays. Poor bioavailability, fast metabolization, and
rapid elimination from plasma and tissues are direct consequences, making it difficult to achieve consistent

and effective experimental concentrations [2].

Q2: What stability issues should I be aware of when working with this compound? While specific data
on the 3-thiol derivative is limited, indole compounds are often chemically unstable. Be cautious of acidic
conditions, which can promote dimerization or oligomerization. The compound may also be sensitive to light

and heat, which can affect its stability during storage and handling [2].

Q3: Are there any specific analytical techniques recommended for characterizing this compound and
its potential byproducts? Standard techniques are essential for verification. The research on related indole
compounds heavily relies on 1H NMR spectroscopy and 13C NMR spectroscopy for structural
confirmation and to check for purity and the presence of decomposition or oligomerization byproducts [3]

[4]. Mass spectrometry is also routinely used [3].

Experimental Workflow for Solubility Assessment

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03031-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03031-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03031-4
https://www.smolecule.com/products/s772781?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03031-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03031-4
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.775013/full
https://www.nature.com/articles/s42004-023-00837-1?error=cookies_not_supported&code=4a7ae7b3-653c-4ada-9f59-e86a6b38e455
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.775013/full
https://www.smolecule.com/products/s772781?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The diagram below outlines a logical workflow for troubleshooting solubility and stability issues in the lab,

based on general best practices and the information gathered.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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